Cas no 2227670-66-6 (rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine
• CAS No: 2227670-66-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6240516
• PubChem ID: 165971936
• Update Time: 2025-05-19

rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine
• 2227670-66-6
• rac-[(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropyl]methanamine
• EN300-1790356

• Inchi： 1S/C11H21NO/c1-11(2)9(7-12)10(11)8-3-5-13-6-4-8/h8-10H,3-7,12H2,1-2H3/t9-,10-/m0/s1
• InChI Key： LRIHECMJWKYLGR-UWVGGRQHSA-N
• SMILES： O1CCC(CC1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine (CAS No. 2227670-66-6)

Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine, identified by its CAS number 2227670-66-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropyl group and an N-methoxy substituent makes it a promising candidate for further investigation in medicinal chemistry.

The compound's structure consists of a cyclopropyl ring substituted with a 2,2-dimethyl group at the 1-position and an oxan-4-yl moiety at the 3-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The N-methoxy group at the terminal position further enhances its potential as a pharmacophore, facilitating interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine has been investigated for its potential role in this area. Preliminary studies suggest that the compound may exhibit properties relevant to the treatment of conditions such as depression and anxiety. These findings are particularly intriguing given the increasing demand for innovative therapeutic strategies in mental health.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropyl ring and the introduction of the oxan-4-yl substituent. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to achieve these transformations efficiently. The use of chiral auxiliaries or catalysts ensures the retention of stereochemistry, which is crucial for biological activity.

The pharmacological profile of Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine has been explored through both in vitro and in vivo studies. These investigations have highlighted its potential as a modulator of neurotransmitter systems. For instance, preliminary data indicate that the compound may interact with serotonin receptors, which are implicated in mood regulation. Such interactions could lead to the development of new treatments for neurological disorders.

In addition to its potential applications in psychiatry, Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine has also been examined for its effects on other biological pathways. Research suggests that it may influence inflammatory responses and pain perception, making it a candidate for therapeutic use in conditions such as chronic pain syndromes. The compound's unique structural features allow it to engage with multiple targets simultaneously, which could enhance its efficacy.

The development of new drugs often involves extensive computational modeling to predict binding interactions and optimize molecular properties. In the case of Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine, computational studies have been instrumental in understanding its behavior at the molecular level. These studies have helped identify key residues involved in binding and have provided insights into how structural modifications might enhance activity.

Ongoing research continues to explore the full potential of Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine. Efforts are focused on refining synthetic routes to improve scalability and cost-effectiveness. Furthermore, additional pharmacological studies are being conducted to elucidate its mechanisms of action and assess its safety profile. These endeavors hold promise for translating preclinical findings into clinical applications.

The impact of such research extends beyond academic curiosity; it has practical implications for drug discovery and development pipelines. By providing novel molecular scaffolds like Rac-(1R,3R)-2,2-dimethyl-3-(oxan-4-yl)cyclopropylmethanamine, scientists contribute to a broader arsenal of therapeutic options available to healthcare professionals. This underscores the importance of continued investment in pharmaceutical research and innovation.